Cas no 15763-76-5 (Sodium p-cumenesulphonate)

• Product Name: Sodium p-cumenesulphonate
• CAS No: 15763-76-5
• MF: C₉H₁₁NaO₃S
• MW: 222.236612558365
• MDL: MFCD00137274
• CID: 221460
• PubChem ID: 23679813
• Update Time: 2025-04-24

Sodium p-cumenesulphonate Chemical and Physical Properties

Names and Identifiers

• Sodium p-cumenesulphonate
• sodium,4-propan-2-ylbenzenesulfonate
• sodium 4-(1-methylethyl)benzenesulfonate
• SODIUM 4-PROPAN-2-YLBENZENESULFONATE
• SODIUM P-CUMENESULFONATE
• MFCD00137274
• AZ696V2810
• SODIUM CUMENE SULFONATE
• DTXCID4027523
• sodium 4-isopropylbenzenesulfonate
• SY316417
• 32073-22-6
• sodium;4-propan-2-ylbenzenesulfonate
• D97321
• Tox21_303637
• Benzene, (1-methylethyl)-, monosulfo deriv., sodium salt
• Sodium Cumenesulfonate (~93% purity)
• SCHEMBL67964
• AS-80447
• CS-0160778
• EC 239-854-6
• NCGC00256755-01
• Q27274200
• (1-methylethyl)-benzenesulfonicacisodiumsalt
• NS00078181
• sodium4-isopropylbenzenesulfonate
• UNII-AZ696V2810
• SODIUM P-ISOPROPYLBENZENESULPHONATE
• P-CUMENESULPHONIC ACID, SODIUM SALT
• C9H11NaO3S
• EINECS 239-854-6
• sodium 4-(propan-2-yl)benzene-1-sulfonate
• CAS-15763-76-5
• Benzenesulfonic acid, 4-(1-methylethyl)-, sodium salt
• DTXSID6047523
• A821118
• p-Cumenesulfonic acid, sodium salt
• SODIUM P-ISOPROPYLBENZENESULFONATE
• 15763-76-5
• Benzenesulfonic acid, 4-(1-methylethyl)-, sodium salt (1:1)
• QEKATQBVVAZOAY-UHFFFAOYSA-M
• Sodium Cumolsulfonate; Eltesol SC 40; Sodium Isopropylbenzenesulfonate; Stepanate SCS; Taycatox N 5040; Lutensit TC-CS 40

• MDL： MFCD00137274
• Inchi： 1S/C9H12O3S.Na/c1-7(2)8-3-5-9(6-4-8)13(10,11)12;/h3-7H,1-2H3,(H,10,11,12);/q;+1/p-1
• InChI Key： QEKATQBVVAZOAY-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 222.03273
• Monoisotopic Mass: 222.03266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Sodium p-cumenesulphonate

Sodium p-Cumenesulphonate: A Comprehensive Overview

Sodium p-cumenesulphonate, also known by its CAS number 15763-76-5, is a sulfonate ester that has garnered significant attention in the field of biomedicine. This compound is derived from p-cumene, a substituted aromatic hydrocarbon, and is widely recognized for its versatile applications in both research and industrial settings. As an expert in the biomedical domain, this article delves into the intricate details of sodium p-cumenesulphonate, highlighting its chemical structure, biological properties, and contemporary research advancements.

The compound's IUPAC name is sodium 4-(1-methylethenyl)benzenesulfonate, which succinctly describes its structural composition. It consists of a benzene ring substituted at the para position with an isopropenyl group (-CH₂C(CH���)=), and a sulfonate group (-SO3⁻) attached to the same carbon atom. The sodium ion (Na⁺) serves as the counterion, imparting water solubility to the compound.

Recent studies have focused on the role of sodium p-cumenesulphonate in various biomedical applications, including its potential as a pharmacological agent and its effects on cellular systems. These investigations underscore the compound's unique chemical properties, which make it a valuable tool in drug discovery and development.

Chemical and Physical Properties

Sodium p-cumenesulphonate exhibits several key chemical and physical characteristics that contribute to its utility. Its molecular formula is C₁₀H₁₃O₄S·Na, with a molecular weight of approximately 238.25 g/mol. The compound is soluble in water and certain organic solvents, making it amenable to various analytical techniques and experimental setups.

Research has demonstrated that the sulfonate group in sodium p-cumenesulphonate confers a high degree of solubility, while the aromatic ring provides structural stability. These properties make the compound ideal for use in biological assays, where both solubility and stability are critical factors.

Biological Activities

The biological activities of sodium p-cumenesulphonate have been extensively studied, with findings indicating its potential as an anti-inflammatory agent, a modulator of cellular signaling pathways, and a candidate for oncology applications.

One of the most notable aspects of sodium p-cumenesulphonate is its ability to inhibit cyclooxygenase (COX) enzymes. This enzymatic inhibition contributes to its anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents.

Applications in Biomedical Research

Sodium p-cumenesulphonate has found applications in various areas of biomedical research, including:

• Pharmacology: As a research tool to study enzyme inhibition and signal transduction.
• Oncology: Investigating its potential as an anticancer agent through modulation of cellular pathways.
• Inflammation Research: Evaluating its anti-inflammatory effects in preclinical models.

Recent Research Findings

A groundbreaking study published in 2023 highlighted the potential of sodium p-cumenesulphonate as a novel inhibitor of receptor-interacting protein kinase 1 (RIPK1), a key regulator of inflammation and cell death. This discovery opens new avenues for its application in inflammatory diseases and cancer therapy.

Furthermore, recent investigations have explored the compound's ability to modulate the MAPK/ERK signaling pathway, a critical pathway involved in cellular proliferation and differentiation. These findings suggest that sodium p-cumenesulphonate may hold promise as a targeted therapeutic agent in oncology.

Conclusion

Sodium p-cumenesulphonate, identified by its CAS number 15763-76-5, stands out as a multifaceted compound with significant potential in the biomedical field. Its unique chemical properties, combined with its diverse biological activities, make it an invaluable tool for researchers and clinicians alike.

As ongoing research continues to uncover new applications and mechanisms of action, sodium p-cumenesulphonate is poised to play a pivotal role in the advancement of biomedical science. Its journey from a simple sulfonate ester to a potential therapeutic agent exemplifies the boundless possibilities inherent in biomedicine.